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Introduction

7-mono-O-(B-hydroxyethyl)-rutoside, commonly known as monoHER, is a semi-synthetic
flavonoid derived from rutin.[1] It has garnered significant interest in the scientific community for
its potent antioxidant and cytoprotective properties.[2][3] This technical guide provides a
comprehensive overview of monoHER, including its chemical properties, synthesis,
pharmacokinetics, and mechanisms of action, with a focus on its anticancer and
cardioprotective effects.

Chemical Properties and Structure

MonoHER is structurally characterized by a [3-hydroxyethyl group attached to the 7-position of
the rutoside molecule. This modification enhances its bioavailability and pharmacological
activity compared to its parent compound, rutin.

Chemical Structure of 7-mono-O-(B-hydroxyethyl)-rutoside (monoHER)
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Metabolic Fate of 7-mono-O-(p-hydroxyethyl)-rutoside
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Antioxidant Mechanism of monoHER
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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